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Compound of Interest

Compound Name: Testosterone sulfate (pyridinium)

Cat. No.: B15587329

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Testosterone sulfate
(pyridinium), CAS number 34991-10-1. The information is compiled for an audience with a
technical background in chemistry, pharmacology, and drug development.

Chemical and Physical Properties

Testosterone sulfate (pyridinium) is the pyridinium salt of testosterone 173-sulfate. Itis a
synthetically produced compound, often used as a reference material in analytical applications
or as an intermediate in chemical synthesis. While testosterone and its primary metabolite,
testosterone sulfate, are endogenous androgens, the pyridinium salt form is not naturally
occurring.
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Property Value Source
CAS Number 34991-10-1

Molecular Formula C24H33NOsS [1][2]
Molecular Weight 447.59 g/mol [11[2]
Appearance White to off-white solid

Androst-4-en-3-one, 17-
Chemical Name (sulfooxy)-, (17B)-, compd. with
pyridine (1:1)

Testosterone 17-sulfate,
Synonyms _
pyridinium salt

Spectral and Analytical Data

Detailed spectral data is crucial for the unambiguous identification and characterization of

Testosterone sulfate (pyridinium).

Table of Spectral Data
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Technique

Data

1H NMR (400 MHz)

OH (400 MHz): 8.88 (m, 2H, o-pyridinium), 8.56
(m, 1H, p-pyridinium), 8.14 (m, 2H, m-
pyridinium), 5.71 (s, 1H, C4-H), 4.30 (t, J 8.6 Hz,
1H, C17-H), 2.55-0.86 (m, 19H), 1.24 (s, 3H,
C18-H3), 0.86 (s, 3H, C19-H3)

13C NMR (100 MHz)

oC (100 MHz): 202.4 (C3), 175.1 (C5), 148.5 (o-
pyridinium), 143.0 (p-pyridinium), 128.9 (m-
pyridinium), 124.2 (C4), 87.9 (C17), 55.4, 51.3,
43.8,40.1, 37.7, 36.7 (2 C), 32.7, 32.6, 29.2,
24.3,21.7,17.7 (C18), 12.1 (C19)

LRMS (-ESI)

m/z 367 (100%, [C19H2705S]~), 97 (20%,
[HSO4]7)

HRMS (-ESI)

found 367.1579, [C19H2705S]~ requires
367.1579

Note: NMR data is referenced from a study where the solvent was not explicitly stated for the

final compound, but related compounds were analyzed in CDCIs or DMSO-de.

Experimental Protocols

Synthesis of Testosterone Sulfate (Pyridinium)

A common method for the synthesis of Testosterone sulfate (pyridinium) involves the

sulfation of testosterone using a sulfur trioxide pyridine complex.

Experimental Workflow: Synthesis of Testosterone Sulfate (Pyridinium)
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Reaction Setup
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Caption: Synthesis workflow for Testosterone sulfate (pyridinium).
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Detailed Methodology:
¢ A solution of testosterone (100 mg) in pyridine (1 mL) is prepared.

e This solution is added dropwise to solid sulfur trioxide pyridine complex (SOs-py) (1.1-1.6
equivalents).

e The resulting solution is stirred at room temperature for approximately 20 hours.
e The reaction mixture is then added to diethyl ether (20 mL) to induce precipitation.
» The precipitate is collected by filtration.

e The crude product is purified by recrystallization from refluxing dichloromethane/diethyl
ether.

e The purified product is washed with small portions of cold diethyl ether and dried under
vacuum to yield Testosterone sulfate (pyridinium).

Preparation of Solutions for In Vitro/In Vivo Studies

While no specific biological studies for Testosterone sulfate (pyridinium) have been
identified, the following are general protocols for dissolving this compound for potential
experimental use.

Protocol 1:

e Add each solvent one by one: 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline.

e This protocol is reported to yield a clear solution with a solubility of > 2.5 mg/mL (5.59 mM).
Protocol 2:

e Add each solvent one by one: 10% DMSO, 90% (20% SBE-B-CD in Saline).

e This protocol is reported to yield a clear solution with a solubility of > 2.5 mg/mL (5.59 mM).

Protocol 3:
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e Add each solvent one by one: 10% DMSO, 90% Corn Oil.
e This protocol is reported to yield a clear solution with a solubility of > 2.5 mg/mL (5.59 mM).

Note: For in vivo experiments, it is recommended to prepare solutions freshly on the day of
use. If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.

Biological Context and Signaling Pathways

Currently, there is no publicly available research detailing the specific biological activity or
mechanism of action of Testosterone sulfate (pyridinium). Its biological role is inferred from
its components: testosterone sulfate and the pyridinium ion.

Testosterone sulfate is a major, though largely inactive, metabolite of testosterone.[3] The
sulfation of testosterone, which primarily occurs in the liver, increases its water solubility,
facilitating its excretion. This metabolic pathway is a key part of androgen homeostasis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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